Cas no 335208-47-4 (N-(4-Chloro-2-methylphenyl)-2-(N-(3,4-dimethoxy-phenyl)phenylsulfonamido)acetamide)
335208-47-4 structure
Product Name:N-(4-Chloro-2-methylphenyl)-2-(N-(3,4-dimethoxy-phenyl)phenylsulfonamido)acetamide
CAS No:335208-47-4
MF:C23H23ClN2O5S
MW:474.957123994827
CID:1027897
PubChem ID:1009858
Update Time:2025-04-20
N-(4-Chloro-2-methylphenyl)-2-(N-(3,4-dimethoxy-phenyl)phenylsulfonamido)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-Chloro-2-methylphenyl)-2-(N-(3,4-dimethoxyphenyl)phenylsulfonamido)acetamide
- 2-[N-(benzenesulfonyl)-3,4-dimethoxyanilino]-N-(4-chloro-2-methylphenyl)acetamide
- N-(4-Chloro-2-methylphenyl)-2-(N-(3,4-dimethoxyphenyl)phenylsulfomido)acetamide
- N-(4-Chloro-2-methylphenyl)-2-(N-(3,4-dimethoxy-phenyl)phenylsulfonamido)acetamide
- N-(4-chloro-2-methylphenyl)-2-[(3,4-dimethoxyphenyl)(phenylsulfonyl)amino]Acetamide
- AC1LK0P1
- Ambcb6392684
- ANW-61511
- CTK8B8855
- N-(4-chloro-2-methylphenyl)-2-[(3,4-dimethoxyphenyl)phenylsulfonyl]amino-acetamide
- Oprea1_444395
- Oprea1_558894
- AG-690/15434759
- AKOS003219303
- N-(4-chloro-2-methylphenyl)-2-[3,4-dimethoxy(phenylsulfonyl)anilino]acetamide
- N-(4-chloro-2-methylphenyl)-N~2~-(3,4-dimethoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide
- STL070057
- DTXSID30359811
- 335208-47-4
- DB-068844
- CS-0362262
- 2-[N-(BENZENESULFONYL)-3,4-DIMETHOXYANILINO]-N-(4-CHLORO-2-
- METHYLPHENYL)ACETAMIDE
- N~2~-(Benzenesulfonyl)-N-(4-chloro-2-methylphenyl)-N~2~-(3,4-dimethoxyphenyl)glycinamide
-
- MDL: MFCD02577469
- Inchi: 1S/C23H23ClN2O5S/c1-16-13-17(24)9-11-20(16)25-23(27)15-26(32(28,29)19-7-5-4-6-8-19)18-10-12-21(30-2)22(14-18)31-3/h4-14H,15H2,1-3H3,(H,25,27)
- InChI Key: RWHHSWARBLJIDW-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C)C=1)NC(CN(C1C=CC(=C(C=1)OC)OC)S(C1C=CC=CC=1)(=O)=O)=O
Computed Properties
- Exact Mass: 474.10200
- Monoisotopic Mass: 474.1016207g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 9
- Complexity: 710
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 93.3Ų
Experimental Properties
- PSA: 93.32000
- LogP: 5.65340
N-(4-Chloro-2-methylphenyl)-2-(N-(3,4-dimethoxy-phenyl)phenylsulfonamido)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019112662-1g |
N-(4-Chloro-2-methylphenyl)-2-(N-(3,4-dimethoxyphenyl)phenylsulfonamido)acetamide |
335208-47-4 | 95% | 1g |
$634.28 | 2023-09-02 | |
| TRC | N071555-50mg |
N-(4-Chloro-2-methylphenyl)-2-(N-(3,4-dimethoxy-phenyl)phenylsulfonamido)acetamide |
335208-47-4 | 50mg |
$ 510.00 | 2022-06-03 | ||
| TRC | N071555-100mg |
N-(4-Chloro-2-methylphenyl)-2-(N-(3,4-dimethoxy-phenyl)phenylsulfonamido)acetamide |
335208-47-4 | 100mg |
$ 850.00 | 2022-06-03 | ||
| A2B Chem LLC | AD45809-10mg |
N-(4-Chloro-2-methylphenyl)-2-(N-(3,4-dimethoxyphenyl)phenylsulfonamido)acetamide |
335208-47-4 | 95% | 10mg |
$225.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1432932-1g |
N-(4-chloro-2-methylphenyl)-2-(N-(3,4-dimethoxyphenyl)phenylsulfonamido)acetamide |
335208-47-4 | 95+% | 1g |
¥5275.00 | 2024-05-18 | |
| Crysdot LLC | CD12082273-1g |
N-(4-Chloro-2-methylphenyl)-2-(N-(3,4-dimethoxyphenyl)phenylsulfonamido)acetamide |
335208-47-4 | 95+% | 1g |
$772 | 2024-07-24 |
N-(4-Chloro-2-methylphenyl)-2-(N-(3,4-dimethoxy-phenyl)phenylsulfonamido)acetamide Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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